Cas no 321695-57-2 (L002)

• Product Name: L002
• CAS No: 321695-57-2
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• CID: 2089577
• PubChem ID: 2221149
• Update Time: 2025-04-21

L002 Chemical and Physical Properties

Names and Identifiers

• L002
• 4-[O-[(4-Methoxyphenyl)sulfonyl]oxime]-2,6-dimethyl-2,5-cyclohexadiene-1,4-dione
• NSC764414
• GLXC-03473
• HY-100671
• [(3,5-dimethyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)amino] 4-methoxybenzenesulfonate
• BDBM50151658
• NSC 764414
• (3,5-DIMETHYL-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)AMINO 4-METHOXYBENZENESULFONATE
• AKOS002262677
• L 002
• SR-01000239221-3
• E98659
• DA-54728
• AS-16551
• WMA69557
• NSC-764414
• SCHEMBL15299803
• CHEMBL3775671
• J-018664
• 4-(4-methoxyphenylsulfonyloxyimino)-2,6-dimethylcyclohexa-2,5-dienone
• 4-((((4-Methoxyphenyl)sulfonyl)oxy)imino)-2,6-dimethylcyclohexa-2,5-dien-1-one
• SR-01000239221
• CS-0019911
• MLS-0437249.0001
• [(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-methoxybenzenesulfonate
• L002(NSC764414)?
• SR-01000239221-1
• NCGC00354779-07
• (3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino 4-methoxybenzene-1-sulfonate
• 321695-57-2

• Inchi： 1S/C15H15NO5S/c1-10-8-12(9-11(2)15(10)17)16-21-22(18,19)14-6-4-13(20-3)5-7-14/h4-9H,1-3H3
• InChI Key： VEWFTYOFWIXCIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(=O)(=O)O/N=C1\C=C(C)C(C(C)=C\1)=O

Computed Properties

• Exact Mass: 321.06709375g/mol
• Monoisotopic Mass: 321.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

L002 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives